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Abstract

1-Acetyl-2-pyrrolidinecarboxamide is a chiral derivative of proline, an amino acid notable for
its unique cyclic structure that imparts significant conformational constraints. As a member of
the pyrrolidine carboxamide class, this compound is of interest to the scientific community for
its potential applications in medicinal chemistry and drug development. Pyrrolidine-based
scaffolds are integral to a multitude of biologically active molecules, demonstrating a broad
range of pharmacological activities. This technical guide provides a comprehensive overview of
the basic properties of 1-Acetyl-2-pyrrolidinecarboxamide, including its physicochemical
characteristics, synthesis protocols, and a discussion of the potential biological activities of the
broader class of pyrrolidine carboxamides. Due to the limited availability of direct experimental
data for this specific compound, this guide also incorporates information on structurally related
molecules to provide a contextual understanding.

Core Physicochemical Properties
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While specific experimental data for 1-Acetyl-2-pyrrolidinecarboxamide is not extensively
available in public databases, the fundamental properties can be summarized based on its
chemical structure and information from chemical suppliers.

Property Value Source

Molecular Formula C7H12N202 [1]

Molecular Weight 156.18 g/mol [2]

CAS Number 30130-35-9 [L1[3][41[5]
Solid (typically white or off-

Appearance , [2]
white)

o Exists as (S) and (R)

Chirality ) [2]

enantiomers

) >95% (as commercially
Purity ) [1]
available)

Recommended to be stored in
a cool, dry place, away from
direct sunlight in a tightl
Storage J _ oy (2]
sealed container. Ideal long-
term storage is typically at 2-8

°C.

Note: Properties such as melting point, boiling point, and solubility for 1-Acetyl-2-
pyrrolidinecarboxamide are not well-documented in publicly accessible literature. For a
related compound, (2S)-1-Acetyl-N-methylpyrrolidine-2-carboxamide, a melting point of 105 °C
has been reported[6].

Synthesis and Experimental Protocols

The synthesis of (S)-1-Acetyl-2-pyrrolidinecarboxamide has been described, primarily for its
use as an intermediate in the preparation of other pharmacologically active compounds like
Levosulpiride, a therapeutic agent for depression and a central nervous system agonist[7].
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Synthesis of (S)-1-Acetyl-2-pyrrolidinecarboxamide

A common synthetic route starts from (S)-proline. The following is a general representation of

the synthesis described in patent literature[7].

Experimental Workflow for Synthesis
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Step 1: Acetylation

(S)-Proline Acetic Anhydride
Reaction

N-Acetyl-(S)-proline

Step 2: Amide Formation

N-Acetyl-(S)-proline

:

Formation of Mixed Anhydride

(e.g., with ethyl chloroformate) AlESEBATIEE

minolysis

(S)-1-Acetyl-2-pyrrolidinecarboxamide
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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